Cas no 77130-15-5 (Silane, trimethyl(2-phenyl-2-propenyl)-)

• Product Name: Silane, trimethyl(2-phenyl-2-propenyl)-
• CAS No: 77130-15-5
• MF: C₁₂H₁₈Si
• MW: 190.356824398041
• CID: 536727
• PubChem ID: 10965317
• Update Time: 2025-07-21

Silane, trimethyl(2-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Silane, trimethyl(2-phenyl-2-propenyl)-
• trimethyl(2-phenylprop-2-enyl)silane
• trimethyl(2-phenyl-2-propenyl)silane
• REJRONNJIQDQFN-UHFFFAOYSA-N
• trimethyl(2-phenylallyl)silane
• DTXSID60450042
• 77130-15-5
• Benzene, [1-[(trimethylsilyl)methyl]ethenyl]-
• TRIMETHYL(2-PHENYLPROP-2-EN-1-YL)SILANE
• G63006

• Inchi： 1S/C12H18Si/c1-11(10-13(2,3)4)12-8-6-5-7-9-12/h5-9H,1,10H2,2-4H3
• InChI Key： REJRONNJIQDQFN-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.11784
• Monoisotopic Mass: 190.117777109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on Silane, trimethyl(2-phenyl-2-propenyl)-

Introduction to Silane, trimethyl(2-phenyl-2-propenyl)- CAS No. 77130-15-5

Silane, trimethyl(2-phenyl-2-propenyl)-, with the chemical formula CAS No. 77130-15-5, is a specialized organosilicon compound that has garnered significant attention in the field of materials science and pharmaceutical research. This compound, characterized by its unique structural properties, plays a pivotal role in various applications ranging from surface modification to the development of advanced materials. The trimethyl and (2-phenyl-2-propenyl) functional groups endow this silane with distinctive reactivity, making it a valuable intermediate in synthetic chemistry.

The CAS No. 77130-15-5 identifier is crucial for distinguishing this compound from others in the vast landscape of organosilicon derivatives. This numerical code ensures precise identification and facilitates accurate documentation in scientific literature and industrial applications. The molecular structure of Silane, trimethyl(2-phenyl-2-propenyl)-, consists of a silicon atom bonded to three methyl groups and an allylphenyl group, which contributes to its versatility in chemical reactions.

In recent years, Silane, trimethyl(2-phenyl-2-propenyl)-, has been extensively studied for its potential applications in pharmaceuticals. Its ability to undergo selective functionalization makes it an attractive candidate for drug development. For instance, researchers have explored its use in modifying drug delivery systems, where the compound's surface-active properties enhance the stability and bioavailability of active pharmaceutical ingredients (APIs). The (2-phenyl-2-propenyl) moiety, in particular, has been found to improve the solubility of poorly soluble drugs, a critical factor in enhancing therapeutic efficacy.

The compound's significance extends beyond pharmaceuticals into the realm of advanced material synthesis. Silane derivatives are widely used as coupling agents to improve the adhesion between organic and inorganic materials. In the context of Silane, trimethyl(2-phenyl-2-propenyl)-, its reactivity with various substrates has been leveraged to develop novel coatings and adhesives with enhanced mechanical and chemical properties. These advancements have found applications in industries ranging from automotive to construction, where durable and high-performance materials are essential.

Recent research has also highlighted the role of Silane, trimethyl(2-phenyl-2-propenyl)-, in nanotechnology. The compound's ability to form stable self-assembled monolayers on surfaces has opened new avenues for creating nanostructured surfaces with tailored properties. Such surfaces are crucial for applications like sensors and catalysts, where precise control over surface morphology and chemistry is paramount. The trimethyl groups provide hydrophobicity, while the (2-phenyl-2-propenyl) part introduces specific interactions with other molecules, enabling the design of highly functionalized surfaces.

In addition to its material science applications, Silane, trimethyl(2-phenyl-2-propenyl)-, has been investigated for its potential in environmental remediation. Its reactivity with pollutants allows for the development of efficient methods for water purification and soil decontamination. For example, researchers have utilized this silane derivative to create novel catalysts that facilitate the degradation of organic pollutants into less harmful substances. This application underscores the compound's versatility and its potential contribution to sustainable technologies.

The synthesis of Silane, trimethyl(2-phenyl-2-propenyl)-, involves sophisticated organic synthesis techniques that highlight its complexity as a chemical entity. The process typically requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to optimize these processes, making the compound more accessible for industrial-scale production. This progress is crucial for expanding its applications across various sectors.

The safety profile of Silane, trimethyl(2-phenyl-2-propenyl)-, is another critical aspect that has been thoroughly evaluated. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure workplace safety. Studies have focused on understanding its toxicity profile and developing guidelines for safe usage in laboratories and industrial settings. These efforts are essential for promoting responsible chemical management and minimizing potential risks associated with its handling.

Future research directions for Silane, trimethyl(2-phenyl-2-propenyl)-,CAS No. 77130-15-5, are promising and multifaceted. Ongoing studies aim to explore new synthetic routes that could enhance its production efficiency and reduce costs. Additionally, researchers are investigating novel applications in biomedicine, where its unique properties could contribute to advancements in drug delivery systems and tissue engineering. The potential integration of this silane derivative into next-generation medical devices also remains an exciting area of exploration.

The impact of Silane, trimethyl(2-phenyl-2-propenyl)-,CAS No. 77130-15-5, on modern science is undeniable. Its versatility as a building block in organic synthesis and its broad range of applications underscore its importance in both academic research and industrial innovation. As our understanding of its properties continues to grow，so too will its role in shaping the future of materials science，pharmaceuticals，and nanotechnology.